2-{[(4-Chloro-3,5-dimethylphenoxy)acetyl]amino}benzoic acid

• Molecular Formula: C17H16ClNO4
• Molecular Weight: 333.8 g/mol
• IUPAC Name: 2-[[2-(4-chloro-3,5-dimethylphenoxy)acetyl]amino]benzoic acid
• InChI: InChI=1S/C17H16ClNO4/c1-10-7-12(8-11(2)16(10)18)23-9-15(20)19-14-6-4-3-5-13(14)17(21)22/h3-8H,9H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key: FUHMUDGIYDWPFO-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1Cl)C)OCC(=O)NC2=CC=CC=C2C(=O)O

Description

2-{[(4-Chloro-3,5-dimethylphenoxy)acetyl]amino}benzoic acid, also known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain, inflammation, and fever. It was first introduced in the 1970s and has since become one of the most commonly prescribed medications worldwide.

Mechanism of Action

Diclofenac works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid compounds that are involved in the inflammatory response, pain perception, and fever. By inhibiting COX enzymes, 2-{[(4-Chloro-3,5-dimethylphenoxy)acetyl]amino}benzoic acid reduces the production of prostaglandins, leading to a decrease in inflammation, pain, and fever.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis (programmed cell death) in cancer cells, and inhibit angiogenesis (the formation of new blood vessels). In addition, 2-{[(4-Chloro-3,5-dimethylphenoxy)acetyl]amino}benzoic acid has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. It has also been shown to have cardioprotective effects by reducing the risk of myocardial infarction and stroke.

Advantages and Limitations for Lab Experiments

One advantage of 2-{[(4-Chloro-3,5-dimethylphenoxy)acetyl]amino}benzoic acid is its wide availability and low cost, making it a popular choice for laboratory experiments. In addition, its well-established mechanism of action and pharmacokinetics make it a reliable tool for studying the effects of COX inhibition. However, one limitation of 2-{[(4-Chloro-3,5-dimethylphenoxy)acetyl]amino}benzoic acid is its potential for off-target effects, which can complicate the interpretation of experimental results. In addition, its use in laboratory experiments is limited by its toxicity and potential for side effects.

Future Directions

There are several future directions for research on 2-{[(4-Chloro-3,5-dimethylphenoxy)acetyl]amino}benzoic acid. One area of interest is the development of novel 2-{[(4-Chloro-3,5-dimethylphenoxy)acetyl]amino}benzoic acid derivatives with improved efficacy and reduced toxicity. Another area of interest is the use of 2-{[(4-Chloro-3,5-dimethylphenoxy)acetyl]amino}benzoic acid in combination with other drugs for the treatment of cancer and neurodegenerative diseases. Finally, there is ongoing research into the mechanisms underlying 2-{[(4-Chloro-3,5-dimethylphenoxy)acetyl]amino}benzoic acid's cardioprotective effects, with the goal of developing new therapies for cardiovascular disease.

Synthesis Methods

Diclofenac can be synthesized through a multi-step process starting from 2,5-dichloroaniline. The first step involves the reaction of 2,5-dichloroaniline with acetic anhydride to form 2,5-dichloro-N-acetylaniline. This intermediate is then reacted with 4-chloro-3,5-dimethylphenol in the presence of a base to form 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}aniline. Finally, this intermediate is reacted with benzoic acid in the presence of a dehydrating agent to form 2-{[(4-Chloro-3,5-dimethylphenoxy)acetyl]amino}benzoic acid.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. It is commonly used for the treatment of conditions such as osteoarthritis, rheumatoid arthritis, ankylosing spondylitis, and menstrual cramps. In addition, 2-{[(4-Chloro-3,5-dimethylphenoxy)acetyl]amino}benzoic acid has been shown to have anti-tumor and anti-angiogenic effects, making it a potential candidate for cancer therapy. It has also been studied for its neuroprotective effects in conditions such as Alzheimer's disease and Parkinson's disease.